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Compound of Interest

Compound Name: 5-Amino-1-hydroxyindane

Cat. No.: B8506112 Get Quote

A Note on Identification: The compound "5-Amino-1-hydroxyindane" is not commonly cited in

chemical literature under this name, and a specific CAS number is not readily available. Based

on standard chemical nomenclature, the most likely structure corresponding to this name is 5-

amino-2,3-dihydro-1H-inden-1-ol. This guide is constructed based on this assumed structure

and infers properties and synthetic methodologies from closely related, well-documented

analogs. All information should be cross-referenced with experimental data as it becomes

available.

Core Chemical Identity
5-Amino-1-hydroxyindane is a bifunctional molecule featuring a rigid indane scaffold. This

structure is of significant interest to researchers in medicinal chemistry and materials science

due to the presence of a nucleophilic aromatic amine and a secondary benzylic alcohol. These

functional groups offer multiple points for chemical modification and interaction with biological

systems.

Chemical Identifiers
Below is a table summarizing the key identifiers for 5-amino-2,3-dihydro-1H-inden-1-ol.
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Identifier Value

IUPAC Name 5-amino-2,3-dihydro-1H-inden-1-ol

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

Canonical SMILES C1C(C2=CC(=C(C=C2)N)C1)O

InChI
InChI=1S/C9H11NO/c10-7-3-4-8-2-1-6(11)5-

9(8)7/h3-4,6,11H,1-2,5,10H2

InChIKey Not available

CAS Number Not assigned

Synthesis and Purification
A practical and efficient synthesis of 5-Amino-1-hydroxyindane can be envisioned through the

reduction of the corresponding ketone, 5-amino-1-indanone (CAS No: 3470-54-0). This

precursor is commercially available, providing a solid starting point for laboratory-scale

synthesis.

Proposed Synthetic Pathway: Reduction of 5-Amino-1-
indanone
The conversion of the ketone to a secondary alcohol is a standard transformation in organic

synthesis. The choice of reducing agent is critical to ensure chemoselectivity, preserving the

amino group.
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Starting Material

Reagents & Conditions

Product

5-Amino-1-indanone

1. Sodium Borohydride (NaBH₄)
2. Methanol (Solvent)
3. Room Temperature

Reduction

5-Amino-1-hydroxyindane

Click to download full resolution via product page

Figure 1: Proposed synthesis of 5-Amino-1-hydroxyindane.

Detailed Experimental Protocol
Objective: To synthesize 5-Amino-1-hydroxyindane via the reduction of 5-amino-1-indanone.

Materials:

5-amino-1-indanone

Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Deionized water

Ethyl acetate
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-amino-

1-indanone in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

Addition of Reducing Agent: Cool the solution in an ice bath to 0°C. Slowly add sodium

borohydride in small portions. The molar ratio of NaBH₄ to the ketone should be

approximately 1.5:1 to ensure complete reduction.

Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then let it warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of deionized water to

decompose the excess sodium borohydride.

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with

ethyl acetate (3x).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic

phase over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure to

yield the crude product. Further purification can be achieved by column chromatography on

silica gel.

Chemical Properties and Reactivity
The chemical behavior of 5-Amino-1-hydroxyindane is dictated by its three key structural

features: the aromatic ring, the amino group, and the secondary alcohol.
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Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions.

The amino group is an activating, ortho-, para-directing group, while the alkyl portion of the

indane is weakly activating.

Amino Group: The primary amine is nucleophilic and basic. It can be acylated, alkylated, and

can form salts with acids.

Secondary Alcohol: The hydroxyl group can be oxidized to the corresponding ketone (5-

amino-1-indanone), esterified, or converted into a leaving group for nucleophilic substitution

reactions. The benzylic position of the alcohol makes it more reactive.

Potential Research Applications
The unique structure of 5-Amino-1-hydroxyindane makes it a valuable building block in

several areas of chemical research.

Medicinal Chemistry: The indane scaffold is present in numerous pharmacologically active

compounds.[1] Derivatives of aminoindanols have been investigated for a range of biological

activities. The amino and hydroxyl groups provide handles for creating libraries of

compounds for drug discovery screening.

Asymmetric Synthesis: Chiral aminoindanols are widely used as ligands in asymmetric

catalysis and as chiral auxiliaries.[2][3] Depending on the stereochemistry, 5-Amino-1-
hydroxyindane could be resolved into its enantiomers and utilized in stereoselective

transformations.

Materials Science: The aromatic and functionalized nature of this molecule could allow for its

incorporation into polymers or other materials where its specific electronic and hydrogen-

bonding properties could be exploited.
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Figure 2: Potential application areas for 5-Amino-1-hydroxyindane.

Safety and Handling
While specific toxicity data for 5-Amino-1-hydroxyindane is not available, a safety

assessment can be made based on its functional groups and related compounds.

General Hazards: Aromatic amines can be toxic and may be skin and respiratory irritants.

Personal Protective Equipment (PPE): It is recommended to handle this compound in a well-

ventilated fume hood. Wear standard PPE, including safety glasses, a lab coat, and

chemical-resistant gloves.

Storage: Store in a cool, dry place away from oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8506112#5-amino-1-hydroxyindane-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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